Cas no 436088-57-2 (4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid)
4-(Benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid is a specialized organic compound featuring a benzo[1,3]dioxole moiety linked to a carbamoyl-substituted dimethyl-butyric acid framework. Its structure combines aromatic and aliphatic functionalities, making it a versatile intermediate in synthetic chemistry, particularly for pharmaceutical and agrochemical applications. The presence of the benzo[1,3]dioxole group enhances its potential as a precursor for bioactive molecules, while the dimethyl-butyric acid segment contributes to steric stability and tailored reactivity. This compound is valued for its synthetic utility in constructing complex heterocycles or functionalized derivatives, offering precise control over molecular design. Its well-defined structure ensures reproducibility in research and industrial processes.
436088-57-2 structure
Product Name:4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid
CAS No:436088-57-2
MF:C14H17NO5
MW:279.288484334946
CID:929056
PubChem ID:739850
Update Time:2025-06-07
4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid
- 2-[(1-ETHYL-1H-BENZIMIDAZOL-2-YL)THIO]BUTANOIC ACID
- 5-(1,3-BENZODIOXOL-5-YLAMINO)-3,3-DIMETHYL-5-OXOPENTANOIC ACID
- TIMTEC-BB SBB012208
- DB-051128
- STK547621
- 5-(Benzo[d][1,3]dioxol-5-ylamino)-3,3-dimethyl-5-oxopentanoicacid
- A826356
- 436088-57-2
- 4-(BENZO[1,3]DIOXOL-5-YLCARBAMOYL)-3,3-DIMETHYLBUTYRIC ACID
- Oprea1_407526
- 4-[(2H-1,3-benzodioxol-5-yl)carbamoyl]-3,3-dimethylbutanoic acid
- CCG-109475
- EU-0075619
- 5-(1,3-Benzodioxol-5-ylamino)-3,3-dimethyl-5-oxopentanoic acid, AldrichCPR
- AKOS000300539
- Oprea1_551782
- HMS1611H20
- 5-(Benzo[d][1,3]dioxol-5-ylamino)-3,3-dimethyl-5-oxopentanoic acid
-
- MDL: MFCD03042547
- Inchi: 1S/C14H17NO5/c1-14(2,7-13(17)18)6-12(16)15-9-3-4-10-11(5-9)20-8-19-10/h3-5H,6-8H2,1-2H3,(H,15,16)(H,17,18)
- InChI Key: RYEXWDNLTAIVKC-UHFFFAOYSA-N
- SMILES: O=C(CC(C)(C)CC(=O)O)NC1=CC=C2C(=C1)OCO2
Computed Properties
- Exact Mass: 279.11100
- Monoisotopic Mass: 279.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- PSA: 84.86000
- LogP: 2.31780
4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
- HazardClass:IRRITANT
4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM378089-1g |
4-[(2H-1,3-benzodioxol-5-yl)carbamoyl]-3,3-dimethylbutanoic acid |
436088-57-2 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM378089-5g |
4-[(2H-1,3-benzodioxol-5-yl)carbamoyl]-3,3-dimethylbutanoic acid |
436088-57-2 | 95%+ | 5g |
$*** | 2023-05-30 | |
| Ambeed | A825548-1g |
5-(Benzo[d][1,3]dioxol-5-ylamino)-3,3-dimethyl-5-oxopentanoic acid |
436088-57-2 | 97% | 1g |
$236.0 | 2025-04-19 | |
| Ambeed | A825548-5g |
5-(Benzo[d][1,3]dioxol-5-ylamino)-3,3-dimethyl-5-oxopentanoic acid |
436088-57-2 | 97% | 5g |
$708.0 | 2025-04-19 |
4-(benzo[1,3]dioxol-5-ylcarbamoyl)-3,3-dimethyl-butyric acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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